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Compound of Interest

Compound Name: WH-4-023

Cat. No.: B15544187

Introduction

WH-4-023 is a potent, selective, and orally active dual inhibitor of the Src family kinases Lck
and Src.[1][2] It also demonstrates potent inhibitory activity against Salt-Inducible Kinases
(SIKs).[3][4] By binding to the ATP-binding pocket of these kinases, WH-4-023 blocks their
catalytic activity, thereby preventing the phosphorylation of downstream effector molecules.[5]
This inhibitory action modulates critical signaling pathways involved in immune responses, cell
growth, and survival.[5] Consequently, WH-4-023 is a valuable research tool in immunology
and oncology for studying T-cell signaling, macrophage polarization, and the progression of
cancers driven by Src/Lck activity.[5][6]

These application notes provide a detailed overview of biochemical and cell-based assays
designed to measure the biological activity of WH-4-023, offering researchers standardized

protocols to assess its efficacy and mechanism of action.

Mechanism of Action and Signhaling Pathways

WH-4-023 primarily targets Lck and Src, two non-receptor tyrosine kinases crucial for T-cell
receptor (TCR) signaling. Upon TCR activation, Lck and Src initiate a phosphorylation cascade
that leads to T-cell activation, proliferation, and cytokine release. WH-4-023's inhibition of
Lck/Src disrupts this cascade. Additionally, its inhibition of SIK family kinases (SIK1, SIK2,
SIK3) influences macrophage polarization, promoting an anti-inflammatory phenotype.[3][5]
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Workflow: Biochemical Kinase Assay
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States
Phone: (601) 213-4426
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